5-Hydroxy-3,4-bis(hydroxymethyl)-6-methylpyridinium dihydrogen citrate

• CAS No.: 4589-04-2
• Molecular Formula: C14H19NO10
• Molecular Weight: 361.30 g/mol
• IUPAC Name: 4,5-bis(hydroxymethyl)-2-methylpyridin-1-ium-3-ol;3-carboxy-3,5-dihydroxy-5-oxopentanoate
• InChI: InChI=1S/C8H11NO3.C6H8O7/c1-5-8(12)7(4-11)6(3-10)2-9-5;7-3(8)1-6(13,5(11)12)2-4(9)10/h2,10-12H,3-4H2,1H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)
• InChI Key: DYAXNXLVEDEAER-UHFFFAOYSA-N
• Canonical SMILES: CC1=[NH+]C=C(C(=C1O)CO)CO.C(C(=O)O)C(CC(=O)[O-])(C(=O)O)O

Description

This compound is primarily used as an additive in lubricants and greases to enhance their performance by providing anti-wear and anti-corrosion properties .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Zinc bis[O,O-bis(2-ethylhexyl)] bis (dithiophosphate) typically involves the reaction of zinc oxide with O,O-bis(2-ethylhexyl) dithiophosphoric acid. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The general reaction can be represented as follows:

$$\text{ZnO} + 2$$ZnO+2